Cas no 851131-74-3 (N-(3-chloro-4-methylphenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851131-74-3
• MF: C₂₀H₂₀ClN₃OS
• MW: 385.91030216217
• CID: 6265326
• PubChem ID: 5223271
• Update Time: 2025-06-11

N-(3-chloro-4-methylphenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• AKOS024585935
• 851131-74-3
• EU-0091223
• N-(3-chloro-4-methylphenyl)-2-{[1-(2,3-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• N-(3-chloro-4-methylphenyl)-2-((1-(2,3-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide
• F0599-0147
• N-(3-chloro-4-methylphenyl)-2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanylacetamide

• Inchi： 1S/C20H20ClN3OS/c1-13-5-4-6-18(15(13)3)24-10-9-22-20(24)26-12-19(25)23-16-8-7-14(2)17(21)11-16/h4-11H,12H2,1-3H3,(H,23,25)
• InChI Key： HSVKNLYOUSMFCB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(CSC1=NC=CN1C1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 385.1015611g/mol
• Monoisotopic Mass: 385.1015611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 72.2Ų

Additional information on N-(3-chloro-4-methylphenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Research Brief on N-(3-chloro-4-methylphenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS: 851131-74-3)

The compound N-(3-chloro-4-methylphenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS: 851131-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole-thioacetamide scaffold, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and structure-activity relationships (SAR) to optimize its efficacy and safety profile.

One of the key areas of investigation has been the compound's interaction with specific enzyme targets. Preliminary in vitro studies indicate that 851131-74-3 exhibits potent inhibitory effects against certain kinases and proteases, which are critical in various disease pathways, including cancer and inflammatory disorders. The presence of the chloro-methylphenyl and dimethylphenylimidazole moieties appears to enhance binding affinity and selectivity, as evidenced by molecular docking simulations and X-ray crystallography data. These findings suggest that the compound could serve as a lead structure for the development of novel kinase inhibitors.

In addition to its enzyme inhibitory properties, recent pharmacokinetic studies have explored the compound's absorption, distribution, metabolism, and excretion (ADME) characteristics. Results from rodent models indicate moderate oral bioavailability and a favorable half-life, although further optimization may be required to improve metabolic stability. Metabolite profiling has identified several phase I and phase II metabolites, with the thioether linkage being a primary site of biotransformation. These insights are crucial for guiding future structural modifications to enhance drug-like properties.

Another notable aspect of 851131-74-3 is its potential application in combination therapies. Synergistic effects have been observed when the compound is co-administered with standard chemotherapeutic agents in preclinical cancer models. This synergy is attributed to the compound's ability to modulate drug resistance pathways, thereby enhancing the efficacy of conventional treatments. Ongoing research aims to validate these findings in more complex in vivo systems and to identify biomarkers for patient stratification.

Despite these promising developments, challenges remain in translating 851131-74-3 into clinical applications. Issues such as off-target effects, formulation stability, and scalability of synthesis need to be addressed. Recent efforts have focused on developing more efficient synthetic routes, with some success in reducing the number of steps and improving yields. Additionally, computational approaches are being employed to predict and mitigate potential toxicity risks early in the development process.

In conclusion, N-(3-chloro-4-methylphenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure and multifaceted biological activities position it as a valuable tool for understanding disease mechanisms and developing targeted therapies. Future research should prioritize translational studies to bridge the gap between preclinical findings and clinical applications, while also exploring broader therapeutic indications beyond its current scope.